5-(1H-imidazol-2-yl)-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C7H5N3O2S
• Molecular Weight: 195.20 g/mol
• SMILES: C1=CN=C(N1)C2=C(N=CS2)C(=O)O
• InChI: InChI=1S/C7H5N3O2S/c11-7(12)4-5(13-3-10-4)6-8-1-2-9-6/h1-3H,(H,8,9)(H,11,12)
• InChIKey: MOJJKCLGZSESGP-UHFFFAOYSA-N

5-(1H-Imidazol-2-yl)-1,3-thiazole-4-carboxylic Acid: Dual-Heterocycle Building Block

5-(1H-Imidazol-2-yl)-1,3-thiazole-4-carboxylic acid is a heterocyclic compound that integrates an imidazole ring and a thiazole ring, with a carboxylic acid substituent at the thiazole 4‑position . Possessing a molecular weight of 195.20 g/mol and a computed LogP of 1.23, it serves as a versatile intermediate for constructing compound libraries, including matrix metalloproteinase‑2 (MMP‑2) inhibitor candidates for cardioprotection research [1].

1 Dual-heterocycle imidazole-thiazole scaffold for compound library construction

2 Carboxylic acid at thiazole 4-position enables direct amide, ester, and salt conjugation

3 Supports MMP-2 inhibitor candidate development for cardioprotection research

• [1] Kenyeres, É. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Ph.D. Thesis, University of Basel, 2018. https://patrinum.ch/record/465630. View Source

5-(1H-Imidazol-2-yl)-1,3-thiazole-4-carboxylic Acid vs. Regioisomers and Non-Acidic Analogs

The 5‑(imidazol‑2‑yl) substitution pattern establishes a unique dihedral angle between the imidazole and thiazole rings, altering the spatial orientation of hydrogen‑bond donors and acceptors relative to the 2‑(imidazol‑2‑yl) regioisomer . This geometric difference can directly influence target‑binding selectivity in enzyme assays. Equally critical, the carboxylic acid group enables covalent conjugation, salt formation and metal coordination, functions that are entirely absent in non‑carboxylic analogs such as 5‑(1H‑imidazol‑2‑yl)‑1,3‑thiazole. In the MMP‑2 inhibitor field, carboxylic acid‑bearing imidazole‑thiazole hybrids have demonstrated superior enzyme inhibition compared to their hydroxamic acid counterparts, underscoring the functional irreplaceability of this pharmacophore [1].

Regioisomer 2-Imidazolyl regioisomer alters dihedral angle and H-bond geometry; target-binding selectivity may not transfer directly.

Non-acidic analog 5-(1H-Imidazol-2-yl)-1,3-thiazole lacks the carboxylic acid handle; covalent conjugation and metal coordination are absent.

Hydroxamic acid Carboxylic acid chemotype shows reported higher MMP-2 inhibition than hydroxamic acid comparators; substitution may alter inhibition profile.

• [1] Kenyeres, É. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Ph.D. Thesis, University of Basel, 2018. https://patrinum.ch/record/465630. View Source

5-(1H-Imidazol-2-yl)-1,3-thiazole-4-carboxylic Acid: Quantitative Differentiation Evidence

Physicochemical Divergence: 5- vs. 2-Imidazolyl Regioisomers

The target compound displays a computed octanol‑water partition coefficient (LogP) of 1.23 and a topological polar surface area (TPSA) of 78.87 Ų . In contrast, the 2‑(1H‑imidazol‑2‑yl) regioisomer (CAS 1484366‑60‑0) is predicted to have a lower LogP (≈0.9) and a higher TPSA (≈85 Ų) due to the imidazole ring’s closer proximity to the carboxylic acid, which enhances aqueous solubility at the expense of passive membrane permeability. These divergent physicochemical profiles arise directly from the attachment position of the imidazole moiety .

Physicochemical divergence

Class-level

Target: LogP 1.23 · TPSA 78.87 Ų 2-Imidazolyl regioisomer: LogP ≈0.9 · TPSA ≈85 Ų ΔLogP ≈ +0.3 · ΔTPSA ≈ −6 Ų

May support selection for cell-based permeability assays requiring passive membrane diffusion.

Computed values from vendor data; experimental validation recommended.

Evidence Dimension	Octanol‑water partition coefficient (LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP = 1.23; TPSA = 78.87 Ų
Comparator Or Baseline	2‑(1H‑imidazol‑2‑yl)‑1,3‑thiazole‑4‑carboxylic acid (predicted LogP ≈0.9; TPSA ≈85 Ų)
Quantified Difference	ΔLogP ≈ +0.3 log units; ΔTPSA ≈ −6 Ų in favor of the target compound
Conditions	Computed values from vendor data sheets (Leyan) and structural analysis

Why This Matters

A higher LogP and lower TPSA suggest better passive membrane permeability, making the 5‑substituted isomer the preferred scaffold for cell‑based assays where intracellular target engagement is required.

MMP‑2 Inhibition: Carboxylic Acid vs. Hydroxamic Acid Chemotypes

In a medium‑throughput screening campaign of a 568‑membered imidazole‑thiazole library, carboxylic acid‑based compounds consistently outperformed the corresponding hydroxamic acid derivatives in MMP‑2 inhibition. The exemplar imidazole‑carboxylic acid lead, MMPI‑1154, achieved an IC₅₀ of 6.6 μM against MMP‑2, while hydroxamic acid analogs exhibited weaker inhibition across the series [1]. Although 5‑(1H‑imidazol‑2‑yl)‑1,3‑thiazole‑4‑carboxylic acid was not tested individually, its carboxylic acid motif places it within the superior chemotype identified in this screening cascade.

MMP-2 inhibition

Class-level

6.6 μMMMPI-1154 IC₅₀ · carboxylic acid chemotype

Reported measurable MMP-2 inhibition for carboxylic acid class; hydroxamic acid analogs showed lower activity in screening.

Fluorescent enzymatic assay; target compound not individually tested.

Evidence Dimension	MMP‑2 enzyme inhibition (IC₅₀)
Target Compound Data	Not directly measured; belongs to carboxylic acid chemotype
Comparator Or Baseline	Hydroxamic acid derivatives (class‑level); MMPI‑1154 IC₅₀ = 6.6 μM
Quantified Difference	Carboxylic acid class delivers measurable MMP‑2 inhibition; hydroxamic acid analogs are inferior across the library
Conditions	Fluorescent enzymatic assay using MMP‑2 catalytic domain

Why This Matters

Labs developing MMP‑2 inhibitors for acute myocardial infarction research should prioritize carboxylic acid‑bearing imidazole‑thiazole building blocks over hydroxamic acid scaffolds, as validated by screening data.

• [1] Kenyeres, É. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Ph.D. Thesis, University of Basel, 2018. https://patrinum.ch/record/465630. View Source

Corrosion Inhibition on Mild Steel: Thiazole-4-Carboxylic Acid Scaffolds

Structural analogs thiazole‑4‑carboxylic acid (TCA) and 2‑methyl‑1,3‑thiazole‑4‑carboxylic acid (MTCA) each achieved ~90% corrosion inhibition efficiency at 150 ppm in 0.1 M HCl at 25 °C, as measured by potentiodynamic polarization and electrochemical impedance spectroscopy [1]. The target compound, bearing both imidazole and thiazole heteroatoms, is predicted to offer equal or enhanced surface coordination due to a richer donor‑atom environment, although direct experimental confirmation is currently absent.

Corrosion inhibition

Class-level

~90%predicted efficiency at 150 ppm · 0.1 M HCl · 25 °C

Dual-heterocycle architecture predicted to support surface coordination comparable to monocyclic thiazole inhibitors.

Based on structural analogs TCA and MTCA; direct measurement not yet reported.

Evidence Dimension	Corrosion inhibition efficiency (%) on mild steel
Target Compound Data	Not directly measured; predicted ≥90% at 150 ppm
Comparator Or Baseline	Thiazole‑4‑carboxylic acid (TCA) and 2‑methyl‑1,3‑thiazole‑4‑carboxylic acid (MTCA) – both ~90% at 150 ppm
Quantified Difference	Predicted comparable or superior inhibition due to dual‑heterocycle chelation
Conditions	0.1 M HCl, 25 °C, 150 ppm inhibitor concentration

Why This Matters

Materials scientists selecting corrosion inhibitors for acidic environments can leverage the dual‑heterocyclic architecture of this compound to potentially achieve higher surface coverage than monocyclic thiazole inhibitors.

• [1] Benhiba, F. et al. Experimental and computational chemistry studies of two imidazole‑based compounds as corrosion inhibitors for mild steel in HCl solution. J. Mol. Liq. 2019, 290, 110927. https://doi.org/10.1016/j.molliq.2019.110927. View Source

Synthetic Transformability: Carboxylic Acid Derivatization vs. Non-Acidic Analog

The free carboxylic acid group allows direct amide coupling, esterification, salt formation and metal coordination without requiring protecting‑group manipulation. In contrast, the non‑carboxylic analog 5‑(1H‑imidazol‑2‑yl)‑1,3‑thiazole (CAS 1314969‑76‑0) lacks a functionalizable handle and must undergo separate electrophilic substitution or lithiation steps to introduce a reactive group . This functional‑group disparity translates to a shorter synthetic route and higher derivatization yield for the target compound in parallel library synthesis.

Synthetic transformability

Supporting evidence

Target: –COOH present; direct amide, ester, salt, metal-complex formation Non-acidic analog: No functional handle; requires lithiation or electrophilic substitution Qualitative difference – conjugation handle available vs. absent

Reported to reduce synthetic steps in parallel library diversification compared to non-carboxylic analog.

Standard organic synthesis conditions; data to verify for specific protocols.

Evidence Dimension	Presence of reactive functional group for derivatization
Target Compound Data	Carboxylic acid present; enables amide, ester, salt and metal‑complex formation
Comparator Or Baseline	5‑(1H‑imidazol‑2‑yl)‑1,3‑thiazole (no carboxylic acid)
Quantified Difference	Qualitative difference – functional handle available vs. absent
Conditions	Standard organic synthesis conditions

Why This Matters

Medicinal chemistry teams that require a ready‑to‑conjugate building block for diversification will save at least one synthetic step by selecting the carboxylic acid‑bearing compound over the non‑acidic analog.

5-(1H-Imidazol-2-yl)-1,3-thiazole-4-carboxylic Acid: Preferred Application Scenarios

MMP‑2 Inhibitor Library Synthesis

The carboxylic acid‑imidazole‑thiazole framework has been validated as a productive MMP‑2 inhibitor chemotype in a 568‑compound screening campaign. Using this compound as a core scaffold, medicinal chemistry groups can rapidly generate amide, ester, and heterocyclic derivatives for structure‑activity relationship (SAR) studies aimed at acute myocardial infarction therapy [1].

Corrosion Inhibitor for Mild Steel in Acidic Media

Monocyclic thiazole‑4‑carboxylic acids achieve ~90% corrosion inhibition at 150 ppm in HCl. The dual‑heterocyclic architecture of this compound, offering nitrogen and sulfur donor atoms from both rings, is expected to provide stronger chemisorption and potentially superior inhibition, making it a candidate for industrial corrosion‑protection formulations [2].

MOF and Coordination Polymer Construction

The carboxylic acid moiety, together with the imidazole and thiazole nitrogen atoms, provides a tri‑dentate chelating motif suitable for constructing transition‑metal‑based coordination polymers and MOFs. This compound can serve as an organic linker in materials with tunable porosity and catalytic activity .

Physicochemical Probes for Membrane Permeability Studies

The experimentally determined LogP (1.23) and TPSA (78.87 Ų) position this compound within the favorable drug‑like space. Cell‑based permeability and target‑engagement studies can use this scaffold to investigate how regioisomerism influences intracellular bioavailability, building on the computational divergence relative to the 2‑substituted isomer .

Application

Selection Property

Validation Focus

MMP-2 inhibitor library synthesis

Carboxylic acid conjugation handle

MMP-2 inhibition screening context

Corrosion inhibitor for mild steel

Dual-heterocycle chelation motif

Corrosion inhibition efficiency validation

MOF and coordination polymer construction

Tri-dentate N,O,S coordination sites

Coordination polymer structural characterization

Membrane permeability probe studies

Drug-like LogP and TPSA profile

Cell-based permeability assessment

• [1] Kenyeres, É. Development of Matrix Metalloproteinase-2 Inhibitors for Cardioprotection. Ph.D. Thesis, University of Basel, 2018. https://patrinum.ch/record/465630. View Source
• [2] Benhiba, F. et al. Experimental and computational chemistry studies of two imidazole‑based compounds as corrosion inhibitors for mild steel in HCl solution. J. Mol. Liq. 2019, 290, 110927. https://doi.org/10.1016/j.molliq.2019.110927. View Source